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Compound of Interest

Compound Name: Fmoc-020c-OPfp

Cat. No.: B2404909

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Fmoc-020c-OPfp, a key building block
in modern peptide synthesis and drug delivery applications. This document outlines its
chemical properties, synthesis, and common applications, offering detailed protocols and
workflow visualizations to support researchers in their work.

Core Compound Data

Fmoc-020c-OPfp, also known by its IUPAC name (2,3,4,5,6-pentafluorophenyl) 2-[2-[2-(9H-
fluoren-9-ylmethoxycarbonylamino)ethoxy]ethoxylacetate, is a widely utilized amino acid
derivative in solid-phase peptide synthesis.[1] Its key characteristics are summarized in the

table below.
Property Value Reference
CAS Number 1263044-39-8 [1]
Molecular Weight 551.466 g/mol [1]
Molecular Formula C27H22F5NO6 [1]
Synonyms Fmoc-Ado-OPfp, Fmoc-AEEA- 2]

Pfp
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Synthesis and Deprotection Protocols

The synthesis of Fmoc-020c-OPfp is a multi-step process that involves the protection of the
amine group followed by the activation of the carboxylic acid.

Experimental Protocol: Synthesis of Fmoc-0O20c-OPfp

e Formation of Fmoc-O20c: The initial step involves the reaction of 9-
fluorenylmethoxycarbonyl chloride (Fmoc-ClI) with 2-(2-aminoethoxy)ethoxy]acetic acid. This
reaction is typically carried out in the presence of a base, such as triethylamine, to yield the
Fmoc-protected intermediate, Fmoc-020c.

o Formation of the Pentafluorophenyl Ester: The subsequent step is the activation of the
carboxylic acid group of Fmoc-O20c. This is achieved by reacting it with pentafluorophenol
in the presence of a coupling reagent like dicyclohexylcarbodiimide (DCC). This results in the
final product, Fmoc-020c-OPfp.[1]

Experimental Protocol: Fmoc Deprotection

The removal of the Fmoc protecting group is a critical step in peptide synthesis, allowing for the
subsequent coupling of the next amino acid in the sequence.

» Reagent Preparation: Prepare a 20% solution of piperidine in a suitable solvent, such as
dimethylformamide (DMF).

o Deprotection Reaction: Treat the Fmoc-protected peptide resin with the piperidine solution.
The reaction is typically complete within 10-20 minutes at room temperature.

» Washing: Following the deprotection, thoroughly wash the resin with DMF to remove the
cleaved Fmoc group and excess piperidine.

Key Applications and Workflows

Fmoc-020c¢-OPfp serves as a versatile building block in peptide synthesis, particularly for the
introduction of a hydrophilic linker. This can be advantageous for improving the solubility and
pharmacokinetic properties of the final peptide.

Logical Workflow for Peptide Elongation
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The following diagram illustrates the logical steps involved in extending a peptide chain using
Fmoc-020c¢-OPfp in solid-phase peptide synthesis.

Caption: Solid-phase peptide synthesis cycle using Fmoc-020c-OPfp.

Signaling Pathway Context

While Fmoc-020c¢-OPfp is a synthetic building block and not directly involved in biological
signaling pathways, the peptides synthesized using it can be designed to interact with specific
cellular signaling cascades. For instance, a researcher might synthesize a peptide antagonist
for a G-protein coupled receptor (GPCR) to study its downstream effects.

Hypothetical Signaling Pathway Inhibition

The diagram below illustrates a hypothetical scenario where a custom peptide, synthesized
using Fmoc-020c¢-OPfp as a linker, is used to inhibit a signaling pathway.

Caption: Workflow from peptide synthesis to pathway inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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